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Physical Properties and Solubility Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Paph-alpha-d-gic
Cat. No.: S8123352

The table below summarizes the key physical properties and solubility data for these related compounds,

based on biochemical database records.

Property Alpha-D-Glucose Alpha-D-Glucose 6-phosphate

IUPAC Name (2S,3R,4S,5S,6R)-6- {l(2R,3S,4S,5R,6S)-3,4,5,6-
(hydroxymethyl)oxane-2,3,4,5- tetrahydroxyoxan-2-yljmethoxy}phosphonic
tetrol [1] acid [2]

Chemical Formula C6H1206 [1] C6H1309P [2]

Average 180.1559 g/mol [1] 260.1358 g/mol [2]

Molecular Weight

State Solid [1] Not Specified
Melting Point 146 °C [1] Not Available
Experimental 500 mg/mL at 20 °C [1] 31.4 mg/mL (Predicted) [2]

Water Solubility

Predicted Water 782 g/L [1] -
Solubility

Metabolic Pathways and Biological Role
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Alpha-D-glucose and its phosphorylated derivative, alpha-D-glucose 6-phosphate, are central metabolites in
many biological systems. The diagram below illustrates the key metabolic pathways involving these

molecules.
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This diagram shows the initial steps of carbohydrate metabolism. Alpha-D-glucose is transported into the
cell and phosphorylated to form Alpha-D-glucose 6-phosphate, a key branch point metabolite that feeds
into glycolysis, the pentose phosphate pathway, and glycogen synthesis [2] [1].

Key Experimental Considerations for Solubility

Based on the broader context of glucose chemistry, here are some experimental factors to consider for

solubility studies:

o Temperature Dependence: The solubility of alpha-D-glucose is documented at a specific
temperature (20°C) [1]. For your own experiments, controlling and reporting temperature is crucial for
reproducibility.

¢ pH and lonic Environment: The solubility of a compound, particularly one like glucose 6-phosphate
which carries a charge (physiological charge: -2) [2], can be significantly influenced by the pH and
buffer composition of the solution.

e Experimental Measurement. Common methods for determining solubility include gravimetric
analysis (measuring the mass of dissolved solute after saturation) and various spectroscopic
technigues. Using radiolabeled substrates, such as D-glucose labeled with 14C or 3H, can provide
extremely sensitive measurements of uptake and utilization in complex biological systems, which can
be related to solubility and transport [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Physical Properties and Solubility Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b8123352#paph-alpha-d-glc-

solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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